Cas no 20894-63-7 (2-Propen-1-one,1-(2-naphthalenyl)-3-(2-thienyl)-)

• Product Name: 2-Propen-1-one,1-(2-naphthalenyl)-3-(2-thienyl)-
• CAS No: 20894-63-7
• MF: C₁₇H₁₂OS
• MW: 264.341583251953
• CID: 252223
• PubChem ID: 5377660
• Update Time: 2025-04-19

2-Propen-1-one,1-(2-naphthalenyl)-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-naphthalenyl)-3-(2-thienyl)-
• 1-(2-NAPHTHYL)-3-(2-THIENYL)-2-PROPEN-1-ONE
• 1-(2-NAPHTHYL)-3-(2-THIENYL)PROP-2-EN-1-ONE
• (2E)-1-(2-Naphthyl)-3-(2-thienyl)-2-propen-1-one
• (2E)-1-(2-naphthyl)-3-(tiophen-2-yl)-2-propen-1-one
• 1-(NAPHTH-2-YL)-3-(THIEN-2-YL)PROP-2-EN-1-ONE
• 1-naphthalen-2-yl-3-thiophen-2-yl-propenone
• AB01324744-02
• (E)-1-(2-naphthyl)-3-(2-thienyl)prop-2-en-1-one
• (2E)-1-(2-Naphthyl)-3-(2-thienyl)-2-propen-1-one #
• (2E)-1-(NAPHTHALEN-2-YL)-3-(THIOPHEN-2-YL)PROP-2-EN-1-ONE
• 1-(naphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• CHEMBL1945995
• NCGC00331240-01
• Z46046478
• 1-(2-Naphthyl)-3-(2-thienyl)-prop-2-en-1-one
• (E)-1-naphthalen-2-yl-3-thiophen-2-ylprop-2-en-1-one
• AKOS001097565
• 20894-63-7
• LAPXFVWYPUWTMF-MDZDMXLPSA-N

• Inchi： 1S/C17H12OS/c18-17(10-9-16-6-3-11-19-16)15-8-7-13-4-1-2-5-14(13)12-15/h1-12H/b10-9+
• InChI Key： LAPXFVWYPUWTMF-MDZDMXLPSA-N
• SMILES： S1C=CC=C1/C=C/C(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 264.06100
• Monoisotopic Mass: 264.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.238
• Boiling Point: 450.2°C at 760 mmHg
• Flash Point: 226.1°C
• Refractive Index: 1.709
• PSA: 45.31000
• LogP: 4.79740

2-Propen-1-one,1-(2-naphthalenyl)-3-(2-thienyl)- Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25